Cas no 628331-85-1 (1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-)
628331-85-1 structure
Product Name:1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-
CAS No:628331-85-1
MF:C14H17IN2
MW:340.202655553818
CID:1640246
Update Time:2024-09-12
1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-
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- Inchi: 1S/C14H17IN2/c1-14(2,3)13-12(15)10-17(16-13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
- InChI Key: NYCAOPLUIGHSEE-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C=C(I)C(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 340.04331
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 400.2±40.0 °C(Predicted)
- PSA: 17.82
- pka: 0.63±0.10(Predicted)
1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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